2-[2-(5-Bromothiophen-2-yl)propanoylamino]acetic acid

• IUPAC Name: 2-[2-(5-bromothiophen-2-yl)propanoylamino]acetic acid
• InChI: InChI=1S/C9H10BrNO3S/c1-5(6-2-3-7(10)15-6)9(14)11-4-8(12)13/h2-3,5H,4H2,1H3,(H,11,14)(H,12,13)
• InChI Key: CWDWBYFFSJGVMI-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)Br)C(=O)NCC(=O)O
• Molecular Formula: C9H10BrNO3S
• Molecular Weight: 292.15 g/mol

Description

2-[2-(5-Bromothiophen-2-yl)propanoylamino]acetic acid is an organic compound that features a brominated thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(5-Bromothiophen-2-yl)propanoylamino]acetic acid typically involves the bromination of thiophene followed by acylation and subsequent amination. The reaction conditions often require the use of brominating agents such as N-bromosuccinimide (NBS) and catalysts to facilitate the reactions.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale bromination and acylation processes, utilizing continuous flow reactors to ensure consistent product quality and yield. The use of automated systems can help in maintaining the reaction conditions and scaling up the production.

Chemical Reactions Analysis

Types of Reactions

2-[2-(5-Bromothiophen-2-yl)propanoylamino]acetic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The bromine atom in the thiophene ring can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of thiophenes with reduced functional groups.

Substitution: Formation of various substituted thiophenes depending on the nucleophile used.

Scientific Research Applications

2-[2-(5-Bromothiophen-2-yl)propanoylamino]acetic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and in the development of new materials.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the production of advanced materials and as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of 2-[2-(5-Bromothiophen-2-yl)propanoylamino]acetic acid involves its interaction with specific molecular targets and pathways. The brominated thiophene ring can interact with various enzymes and receptors, potentially modulating their activity. The exact molecular targets and pathways depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

• 5-Bromothiophene-2-boronic acid
• 2-(5-Bromothiophen-2-yl)propanoic acid
• 2-(5-Bromothiophen-2-yl)-5-hexylthiophene

Uniqueness

2-[2-(5-Bromothiophen-2-yl)propanoylamino]acetic acid is unique due to its specific structural features, which include the brominated thiophene ring and the acetic acid moiety. These structural elements confer distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.